Cas no 1932555-95-7 ((2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid)

(2R,4R)-1-[(tert-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. The stereochemistry at the 2- and 4-positions (both R-configuration) ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. The carboxylic acid moiety allows for further functionalization, such as amide coupling or esterification. This compound is particularly useful in peptide mimetics, medicinal chemistry, and as a building block for complex chiral intermediates. Its well-defined stereochemistry and versatile reactivity contribute to its utility in targeted synthetic pathways.
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid structure
1932555-95-7 structure
Product Name:(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
CAS No:1932555-95-7
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD29058646
CID:4630026
PubChem ID:98010222
Update Time:2025-06-26

(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,4R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
    • (2R,4R)-1-[(tert-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • (2R,4R)-1-Boc-2-methylpiperidine-4-carboxylic acid
    • (2R,4R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • (2R,4R)-Rel-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • EN300-339228
    • SCHEMBL16680564
    • 1250959-07-9
    • P19092
    • cis-(+/-)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
    • MFCD29058646
    • AS-78495
    • (2R,4R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylicacid
    • (2R,4R)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
    • 1932555-95-7
    • rac-(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • EN300-719666
    • CS-0053469
    • (2S,4S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLICACID(WX611425)
    • Cis-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
    • (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • MDL: MFCD29058646
    • Inchi: 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m1/s1
    • InChI Key: JYCRXMSJGZWACP-RKDXNWHRSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@@H](C(=O)O)C[C@H]1C)=O

Computed Properties

  • Exact Mass: 243.14705815 g/mol
  • Monoisotopic Mass: 243.14705815 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 243.30

(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB535546-100 mg
(2R,4R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid; .
1932555-95-7
100mg
€496.90 2023-06-14
abcr
AB535546-250 mg
(2R,4R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid; .
1932555-95-7
250mg
€952.50 2023-06-14
Chemenu
CM473653-1g
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7 95%+
1g
$1362 2022-09-01
eNovation Chemicals LLC
D587350-100mg
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7 97%
100mg
$415 2024-07-21
eNovation Chemicals LLC
D587350-250MG
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7 97%
250mg
$665 2024-07-21
eNovation Chemicals LLC
D587350-500MG
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7 97%
500mg
$1105 2024-07-21
eNovation Chemicals LLC
D587350-1G
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7 97%
1g
$1660 2024-07-21
eNovation Chemicals LLC
D587350-5G
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7 97%
5g
$4335 2023-09-02
Enamine
EN300-339228-0.05g
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7
0.05g
$612.0 2023-09-03
Enamine
EN300-339228-0.1g
(2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
1932555-95-7
0.1g
$640.0 2023-09-03

Additional information on (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid

Research Briefing on (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS: 1932555-95-7)

The compound (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS: 1932555-95-7) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the realm of protease inhibitors and central nervous system (CNS) therapeutics. Recent studies have focused on its stereoselective synthesis, structural modifications, and pharmacological evaluations to explore its full therapeutic potential.

Recent advancements in synthetic methodologies have enabled more efficient production of (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric hydrogenation protocol that achieved >99% ee yield, significantly enhancing the compound's availability for pharmaceutical applications. The tert-butoxycarbonyl (Boc) protecting group in this molecule provides excellent stability during synthetic transformations while allowing for facile deprotection under mild acidic conditions.

Pharmacological investigations have revealed that this compound serves as a key building block for novel renin inhibitors and HIV protease inhibitors. Its rigid piperidine scaffold with defined stereochemistry at the 2- and 4-positions contributes to optimal binding interactions with target enzymes. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into a new class of antiviral agents showing promising activity against SARS-CoV-2 main protease, with IC50 values in the low micromolar range.

The structural features of (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid, particularly its carboxylic acid functionality and stereocenters, make it highly versatile for further derivatization. Recent work has explored its conversion to various amides and esters for structure-activity relationship studies. Computational modeling studies have provided insights into its conformational preferences and how these influence molecular recognition processes with biological targets.

From a drug development perspective, the compound's physicochemical properties have been extensively characterized. Its logP value, aqueous solubility, and metabolic stability profile suggest good drug-like properties when incorporated into larger molecular frameworks. Current research efforts are focusing on optimizing its pharmacokinetic parameters through strategic structural modifications while maintaining the crucial stereochemical integrity.

In conclusion, (2R,4R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS: 1932555-95-7) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications in antiviral and cardiovascular therapeutics. The development of more efficient synthetic routes and deeper understanding of its structure-activity relationships position this compound as an important tool in the discovery of new therapeutic agents.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk